Cas no 866248-65-9 ((2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid)

• Product Name: (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid
• CAS No: 866248-65-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6150649
• PubChem ID: 165561044
• Update Time: 2025-07-14

(2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid
• 866248-65-9
• (2S)-2-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylpentanamido]propanoic acid
• EN300-1503876

• Inchi： 1S/C25H30N2O5/c1-5-15(2)22(23(28)27(4)16(3)24(29)30)26-25(31)32-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21-22H,5,14H2,1-4H3,(H,26,31)(H,29,30)/t15-,16-,22-/m0/s1
• InChI Key： FSYYDBIXLQFQKY-WCJKSRRJSA-N
• SMILES： O(C(N[C@H](C(N(C)[C@H](C(=O)O)C)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid

Introduction to (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic Acid (CAS No. 866248-65-9)

(2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid (CAS No. 866248-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and multiple chiral centers. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring that only the desired reactions occur at specific sites.

The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it facilitates the stepwise addition of amino acids to form peptides. The (2S,3S) stereochemistry of the compound further adds to its complexity and specificity, making it a valuable tool in the development of bioactive peptides and small molecules. The presence of N,3-dimethylpentanamide groups also contributes to the compound's unique properties, such as solubility and stability.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid as a key intermediate in the synthesis of novel antiviral agents. The researchers found that this compound could be effectively used to synthesize peptides with high binding affinity to viral proteins, potentially leading to new treatments for viral infections.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of this compound in modulating protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their dysregulation is often associated with various diseases. The study demonstrated that (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid could be used to design small molecules that selectively disrupt specific PPIs, opening up new avenues for drug discovery.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is known for its ease of removal under mild conditions, making it an ideal choice for synthetic chemists working on complex peptide and protein structures. This property allows for precise control over the timing and sequence of reactions, which is crucial in the development of multifunctional bioactive molecules. Additionally, the chiral centers present in the compound ensure that it can be synthesized with high enantiomeric purity, which is essential for many pharmaceutical applications.

The solubility and stability of (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid have also been extensively studied. Researchers have found that the compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile (ACN), which facilitates its use in various chemical reactions and biological assays. Furthermore, its stability under different pH conditions and temperatures makes it suitable for long-term storage and transportation.

In conclusion, (2S)-2-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylpentanamidopropanoic acid (CAS No. 866248-65-9) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an ideal candidate for the development of novel therapeutic agents and bioactive molecules. As research continues to advance in this field, it is likely that this compound will play an increasingly important role in driving innovation and improving human health.